Cas no 64390-04-1 (Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-)
64390-04-1 structure
Product Name:Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-
CAS No:64390-04-1
MF:C12H12O2
MW:188.222483634949
CID:517428
PubChem ID:4619717
Update Time:2025-04-19
Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-
- 1-[(1R,2R)-2-benzoylcyclopropyl]ethanone
- 4-ISOPROPYLCYCLOHEXYL ACETATE
- AC1L5G4K
- acetyl-1 benzoyl-2 cyclopropane
- AG-J-20350
- Cyclohexanol, 4-(1-methylethyl)-, acetate, cis-
- Cyclohexanol, 4-(1-methylethyl)-, acetate, trans-
- NSC21124
- SureCN9747693
- trans-1-Acetoxy-4-isopropyl-cyclohexan
- trans-1-Acetyl-2-benzoylcyclopropan
- trans-4-acetoxy-1-isopropyl-cyclohexane
- trans-4-Isopropyl-1-acetoxy-cyclohexan
-
- Inchi: 1S/C12H12O2/c1-8(13)10-7-11(10)12(14)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
- InChI Key: RQHGRXMWNHQFPH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1CC1C(C)=O
Computed Properties
- Exact Mass: 188.08376
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
- LogP: 2.09440
Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
64390-04-1 (Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 611-70-1(Isobutyrophenone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 16282-16-9(1,2-Diphenylbutan-1-one)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1671-77-8(4’-Methylvalerophenone)
- 38675-79-5(4-tert-butylphenyl cyclopropyl ketone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk